Cas no 1805147-37-8 (3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine)

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features, including the chloromethyl, difluoromethyl, and nitro substituents, make it a valuable intermediate for constructing complex heterocyclic frameworks. The electron-withdrawing nitro group and the reactive chloromethyl moiety facilitate further functionalization, while the difluoromethyl group enhances metabolic stability in bioactive compounds. The methoxy substituent contributes to steric and electronic modulation, broadening its applicability in medicinal chemistry. This compound is particularly useful in the development of agrochemicals and pharmaceuticals, where precise molecular tuning is required. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine structure

1805147-37-8 structure

Product Name:3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine

CAS No:1805147-37-8

MF:C₈H₇ClF₂N₂O₃

MW:252.602587938309

CID:4896105

Update Time:2025-05-20

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine
- Inchi： 1S/C8H7ClF2N2O3/c1-16-5-2-6(13(14)15)12-7(8(10)11)4(5)3-9/h2,8H,3H2,1H3
- InChI Key： FCSMFGDNUKMZTC-UHFFFAOYSA-N
- SMILES： ClCC1=C(C=C([N+](=O)[O-])N=C1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
XLogP3: 2
Topological Polar Surface Area: 67.9

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019547-250mg	3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine	1805147-37-8	95%	250mg	$1,038.80	2022-04-01
Alichem	A029019547-500mg	3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine	1805147-37-8	95%	500mg	$1,685.00	2022-04-01
Alichem	A029019547-1g	3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine	1805147-37-8	95%	1g	$3,039.75	2022-04-01

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine Related Literature

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Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine

Comprehensive Overview of 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine (CAS No. 1805147-37-8)

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805147-37-8, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

The growing interest in nitropyridine derivatives has been driven by their versatility in drug discovery and material science. Recent studies highlight the role of 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine in developing novel enzyme inhibitors and antimicrobial agents. This aligns with the increasing demand for innovative solutions to combat antibiotic resistance, a hot topic in global health discussions. Researchers are particularly intrigued by the compound's potential to enhance the efficacy of existing therapeutic frameworks.

From a synthetic chemistry perspective, the methoxy and nitro functional groups in this compound offer reactive sites for further modifications. This adaptability is crucial for designing targeted molecules with improved pharmacokinetic properties. The compound's stability under various conditions also makes it a reliable candidate for large-scale production, addressing the pharmaceutical industry's need for scalable intermediates.

Environmental and safety considerations are paramount in modern chemical research. 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine has been evaluated for its ecological impact, with studies focusing on biodegradability and toxicity profiles. These assessments are essential for compliance with stringent regulatory standards, such as REACH and FDA guidelines, which are frequently searched topics among industry professionals.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for nitropyridine-based compounds. Catalytic methods and solvent-free reactions are gaining traction, reflecting the broader shift toward eco-friendly practices. This compound's compatibility with such methodologies positions it as a forward-thinking choice for environmentally conscious applications.

The commercial availability of CAS No. 1805147-37-8 has expanded its accessibility to academic and industrial laboratories. Suppliers often highlight its high purity and consistent quality, which are critical factors for reproducible research outcomes. This aligns with the increasing emphasis on data integrity and transparency in scientific publications, a recurring theme in peer-reviewed journals.

Looking ahead, the potential applications of 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine extend beyond traditional domains. Its incorporation into advanced materials, such as conductive polymers and sensors, is an emerging area of exploration. This interdisciplinary approach resonates with the current trend of converging technologies, where chemistry meets electronics and nanotechnology.

In summary, 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxy-6-nitropyridine represents a multifaceted compound with broad relevance in contemporary science. Its structural complexity, combined with practical utility, ensures its continued prominence in research and development. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health, environment, and technology.